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Introduction

Endosidin2 (ES2) is a potent small molecule inhibitor of exocytosis, a fundamental cellular
process responsible for transporting proteins and other macromolecules to the cell surface.[1]
[2][3][4][5] ES2 specifically targets EXO70, a key subunit of the octameric exocyst complex,
which is responsible for tethering secretory vesicles to the plasma membrane for fusion.[1][2][3]
[4][5] By inhibiting the exocyst complex, ES2 provides a powerful tool for studying vesicle
trafficking and protein localization in real-time within living cells. These application notes
provide detailed protocols for utilizing Endosidin2 in live-cell imaging experiments to track the
dynamic localization of plasma membrane proteins.

Mechanism of Action

Endosidin2 disrupts the final stages of exocytosis by binding to the EXO70 subunit of the
exocyst complex.[1][2][3][4][5] This inhibition prevents the proper tethering of secretory vesicles
to the plasma membrane, leading to a reduction in the delivery of cargo proteins to the cell
surface.[6] Consequently, proteins that are normally localized to the plasma membrane
accumulate in intracellular compartments, such as the trans-Golgi network (TGN) and
prevacuolar compartments (PVCSs), or are rerouted for degradation in the vacuole.[7][8][9] This
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induced mislocalization can be visualized and quantified using live-cell imaging of fluorescently
tagged proteins.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.researchgate.net/publication/284729651_Endosidin2_targets_conserved_exocyst_complex_subunit_EXO70_to_inhibit_exocytosis
https://www.pnas.org/doi/10.1073/pnas.1521248112
https://www.osti.gov/pages/biblio/1348366
https://www.osti.gov/pages/biblio/1348366
https://scholars.utoledo.edu/display/n212138
https://scholars.utoledo.edu/display/n212138
https://pubmed.ncbi.nlm.nih.gov/26607451/
https://pubmed.ncbi.nlm.nih.gov/26607451/
https://pubmed.ncbi.nlm.nih.gov/37324680/
https://pubmed.ncbi.nlm.nih.gov/37324680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752926/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6752926/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0237448
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0237448
https://pmc.ncbi.nlm.nih.gov/articles/PMC4711834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4711834/
https://www.benchchem.com/product/b11934130#live-cell-imaging-with-endosidin2-to-track-protein-localization
https://www.benchchem.com/product/b11934130#live-cell-imaging-with-endosidin2-to-track-protein-localization
https://www.benchchem.com/product/b11934130#live-cell-imaging-with-endosidin2-to-track-protein-localization
https://www.benchchem.com/product/b11934130#live-cell-imaging-with-endosidin2-to-track-protein-localization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11934130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

